Cas no 1263188-33-5 (1-(3-buten-1-yl)-2-chloro-4-nitro-1H-Imidazole)

1-(3-buten-1-yl)-2-chloro-4-nitro-1H-Imidazole structure
1263188-33-5 structure
Product Name:1-(3-buten-1-yl)-2-chloro-4-nitro-1H-Imidazole
CAS No:1263188-33-5
MF:C7H8ClN3O2
MW:201.610320091248
CID:1103638
PubChem ID:66956522
Update Time:2025-04-20

1-(3-buten-1-yl)-2-chloro-4-nitro-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

    • 1-(3-buten-1-yl)-2-chloro-4-nitro-1H-Imidazole
    • 1-(3-butenyl)-2-chloro-4-nitro-1H-imidazole
    • SCHEMBL1228686
    • DA-31221
    • 1263188-33-5
    • Inchi: 1S/C7H8ClN3O2/c1-2-3-4-10-5-6(11(12)13)9-7(10)8/h2,5H,1,3-4H2
    • InChI Key: UPVKPECJLDSNAU-UHFFFAOYSA-N
    • SMILES: ClC1=NC(=CN1CCC=C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 201.0305042g/mol
  • Monoisotopic Mass: 201.0305042g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 63.6Ų
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